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Introduction
Lead-208 (²⁰⁸Pb) stands as a cornerstone in the study of nuclear physics. As the heaviest

known stable, doubly magic nucleus, with 82 protons and 126 neutrons, it provides a unique

laboratory for testing and refining our understanding of the nuclear shell model.[1][2] This

model, analogous to the atomic shell model for electrons, posits that nucleons (protons and

neutrons) occupy discrete energy levels, or shells, within the nucleus. The exceptional stability

of ²⁰⁸Pb is attributed to the complete filling of both its proton and neutron shells, making it a

crucial benchmark for nuclear structure theories.[2][3]

This technical guide provides a comprehensive overview of preliminary investigations into the

nuclear shell model of ²⁰⁸Pb. It summarizes key experimental data, details the methodologies

of pivotal experiments, and illustrates the theoretical framework through signaling pathway and

workflow diagrams. This document is intended for researchers, scientists, and professionals in

drug development who require a thorough understanding of the fundamental properties of this

important isotope.

Quantitative Nuclear Data for Lead-208
The following tables summarize the fundamental nuclear properties and a selection of the low-

lying excited states of the ²⁰⁸Pb nucleus. This data is compiled from the Evaluated Nuclear

Structure Data File (ENSDF) and other referenced experimental work.[4][5][6]
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Table 1: Ground State Properties of ²⁰⁸Pb

Property Value Units

Atomic Mass 207.9766521 u

Binding Energy 1636430.1 keV

Proton Number (Z) 82

Neutron Number (N) 126

Spin and Parity (Jπ) 0+

Half-life Stable

Table 2: Selected Low-Lying Excited States of ²⁰⁸Pb

Excitation
Energy (keV)

Spin and
Parity (Jπ)

Half-life
Gamma-ray
Energy (keV)

Multipolarity

2614.533 3- 17.9 ps 2614.533 E3

3197.713 5- 3.5 ps 583.187 E2

3475.11 4- 0.25 ps 277.39 M1+E2

3708.57 5- 0.14 ps 510.86 M1

3961.1 6- 485.9 E2

4085.69 2+ 0.23 ps 4085.69 E2

Key Experimental Protocols
Parity-Violating Electron Scattering: The PREX
Experiment
The Lead Radius Experiment (PREX) at the Thomas Jefferson National Accelerator Facility

was designed to measure the neutron skin thickness of ²⁰⁸Pb.[7][8][9] This is achieved by
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measuring the parity-violating asymmetry in the elastic scattering of polarized electrons from

the ²⁰⁸Pb nucleus.[10][11][12]

Methodology:

Polarized Electron Beam Generation: A longitudinally polarized electron beam is generated

and accelerated to an energy of approximately 1 GeV.

Target Interaction: The polarized electron beam is directed onto a thin, isotopically pure ²⁰⁸Pb

target.

Scattering and Detection: Elastically scattered electrons are detected by high-resolution

spectrometers. The experiment measures the small difference in the scattering cross-section

for electrons with their spin aligned parallel versus anti-parallel to their momentum.

Asymmetry Calculation: The parity-violating asymmetry (A_PV) is calculated from the

measured cross-section difference. This asymmetry is directly related to the Fourier

transform of the weak charge density of the nucleus, which is dominated by the neutron

distribution.

Neutron Radius Determination: By combining the A_PV measurement with the well-known

proton distribution from conventional electron scattering experiments, the neutron radius and

thus the neutron skin thickness can be determined.[13]

Coulomb Excitation Studies with GRETINA
Recent experiments utilizing the Gamma-Ray Energy Tracking In-beam Nuclear Array

(GRETINA) have investigated the collective properties and shape of the ²⁰⁸Pb nucleus through

Coulomb excitation.[14]

Methodology:

Ion Beam Acceleration: A beam of ions (e.g., ¹¹⁰Cd) is accelerated to an energy below the

Coulomb barrier to ensure that the interaction with the target is purely electromagnetic.[14]

Target Interaction: The ion beam impinges on a stationary ²⁰⁸Pb target. The electromagnetic

field of the projectile excites the ²⁰⁸Pb nucleus to higher energy states.
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Gamma-Ray Detection: The excited ²⁰⁸Pb nucleus de-excites by emitting gamma rays, which

are detected with high resolution by the GRETINA spectrometer.

Particle Detection: The scattered projectiles and target recoils are detected in coincidence

with the gamma rays using particle detectors.

Data Analysis: The energies and intensities of the emitted gamma rays, along with the

scattering angles of the particles, are used to determine the electromagnetic transition

probabilities between the nuclear states. These probabilities provide information about the

collective structure and deformation of the nucleus.

Visualizing the Nuclear Shell Model and
Experimental Workflows
The Nuclear Shell Model of Lead-208
The following diagram illustrates the fundamental concepts of the nuclear shell model as

applied to the doubly magic nucleus ²⁰⁸Pb. It depicts the filling of proton and neutron energy

shells, leading to its exceptional stability.
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Caption: Nuclear shell structure of Lead-208.
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Experimental Workflow for the PREX Experiment
This diagram outlines the major steps involved in the PREX experiment to measure the neutron

skin thickness of ²⁰⁸Pb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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